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Compound of Interest

Compound Name: 17-Methylpentacosanoyl-CoA

Cat. No.: B15546021

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Methylpentacosanoyl-CoA is a C26, methyl-branched, very-long-chain acyl-coenzyme A
(VLCFA-CoA). As a saturated fatty acyl-CoA with a methyl group positioned distant from the
carboxyl end, it is a putative substrate for enzymes involved in peroxisomal fatty acid oxidation.
The metabolism of VLCFAs is critical for various physiological processes, and its dysregulation
is associated with severe metabolic disorders, such as X-linked adrenoleukodystrophy and
Zellweger syndrome.

Peroxisomes are the primary site for the B-oxidation of VLCFAs, as well as 2-methyl-branched
fatty acids.[1][2] The initial and rate-limiting step of this pathway is catalyzed by acyl-CoA
oxidases (ACOX).[3] This document provides detailed protocols for utilizing 17-
Methylpentacosanoyl-CoA as a substrate to assay the activity of peroxisomal Acyl-CoA
Oxidase, an essential enzyme in lipid metabolism. These assays are fundamental for screening
potential therapeutic agents and for studying the kinetics and specificity of enzymes involved in
VLCFA metabolism.

Metabolic Significance and Signaling Pathway

17-Methylpentacosanoyl-CoA is expected to undergo chain shortening via the peroxisomal 3-
oxidation pathway. The methyl group at the 17th position does not sterically hinder the initial
rounds of B-oxidation. The fatty acid will be processed by a series of enzymatic reactions,

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15546021?utm_src=pdf-interest
https://www.benchchem.com/product/b15546021?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8480447/
https://www.annualreviews.org/content/journals/10.1146/annurev.nutr.21.1.193
https://www.creative-enzymes.com/similar/acylcoa-oxidase_31.html
https://www.benchchem.com/product/b15546021?utm_src=pdf-body
https://www.benchchem.com/product/b15546021?utm_src=pdf-body
https://www.benchchem.com/product/b15546021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

including oxidation, hydration, dehydrogenation, and thiolytic cleavage, releasing acetyl-CoA in
each cycle. Once the chain is sufficiently shortened, the resulting medium-chain acyl-CoA can
be transported to the mitochondria for complete oxidation.

The key enzyme for initiating this process is a very-long-chain acyl-CoA oxidase (ACOX).
There are specific ACOX enzymes for straight-chain and branched-chain acyl-CoAs.[1] Given
its structure, 17-Methylpentacosanoyl-CoA would likely be a substrate for an ACOX that has
high specificity for very-long-chain substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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